Cas no 1158758-79-2 (Tert-butyl 3-amino-3-ethylazetidine-1-carboxylate)

Tert-butyl 3-amino-3-ethylazetidine-1-carboxylate structure
1158758-79-2 structure
Product Name:Tert-butyl 3-amino-3-ethylazetidine-1-carboxylate
CAS No:1158758-79-2
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD12408557
CID:4456860
PubChem ID:65816615
Update Time:2024-11-03

Tert-butyl 3-amino-3-ethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-amino-3-ethylazetidine-1-carboxylate
    • 1-BOC-3-AMINO-3-ETHYLAZETIDINE
    • 1-Boc-3-amino-3-ethyl-azetidine
    • PB34718
    • AK172235
    • ST1251311
    • 1-Azetidinecarboxylic acid, 3-amino-3-ethyl-, 1,1-dimethylethyl ester
    • SCHEMBL23537963
    • EN300-5295665
    • 1-Boc-3-ethylazetidin-3-amine
    • CS1620
    • CS-0048321
    • TERT-BUTYL3-AMINO-3-ETHYLAZETIDINE-1-CARBOXYLATE
    • MFCD12408557
    • 1158758-79-2
    • SY322443
    • DB-433131
    • AKOS015158001
    • AS-46535
    • Tert-butyl 3-amino-3-ethylazetidine-1-carboxylate
    • MDL: MFCD12408557
    • Inchi: 1S/C10H20N2O2/c1-5-10(11)6-12(7-10)8(13)14-9(2,3)4/h5-7,11H2,1-4H3
    • InChI Key: JPYCVKPRVHXSNZ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(CC)(C1)N)=O

Computed Properties

  • Exact Mass: 200.152477885g/mol
  • Monoisotopic Mass: 200.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6
  • XLogP3: 0.7

Tert-butyl 3-amino-3-ethylazetidine-1-carboxylate Pricemore >>

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